N-[(2-chloro-5-fluorophenyl)methyl]-N-methyl-1-oxothian-4-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(2-chloro-5-fluorophenyl)methyl]-N-methyl-1-oxothian-4-amine, also known as CFMTI, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has shown promising results in various studies, particularly in the field of neuroscience.
Mechanism of Action
N-[(2-chloro-5-fluorophenyl)methyl]-N-methyl-1-oxothian-4-amine acts as a competitive inhibitor of VMAT2, binding to the same site as monoamine neurotransmitters. This binding prevents the uptake of monoamines into synaptic vesicles, leading to their depletion and subsequent effects on neuronal function.
Biochemical and Physiological Effects:
N-[(2-chloro-5-fluorophenyl)methyl]-N-methyl-1-oxothian-4-amine has been shown to have various effects on neuronal function, including the inhibition of dopamine release, the enhancement of serotonin release, and the modulation of synaptic plasticity. These effects have been studied in various animal models, including rats and mice.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-[(2-chloro-5-fluorophenyl)methyl]-N-methyl-1-oxothian-4-amine is its potency as a VMAT2 inhibitor, which allows for the depletion of monoamine neurotransmitters at low concentrations. However, this potency also poses a limitation, as high concentrations of N-[(2-chloro-5-fluorophenyl)methyl]-N-methyl-1-oxothian-4-amine can lead to non-specific effects on neuronal function. Additionally, the lack of selectivity of N-[(2-chloro-5-fluorophenyl)methyl]-N-methyl-1-oxothian-4-amine for VMAT2 over other transporters can also pose a limitation in certain experimental settings.
Future Directions
There are several future directions for the study of N-[(2-chloro-5-fluorophenyl)methyl]-N-methyl-1-oxothian-4-amine and its potential applications in scientific research. One area of interest is the exploration of its effects on other neurotransmitter systems, such as the glutamatergic and GABAergic systems. Additionally, the development of more selective VMAT2 inhibitors could lead to a better understanding of the role of monoamine neurotransmitters in neuronal function. Finally, the use of N-[(2-chloro-5-fluorophenyl)methyl]-N-methyl-1-oxothian-4-amine in combination with other compounds could lead to novel therapeutic approaches for various neurological disorders.
Synthesis Methods
The synthesis of N-[(2-chloro-5-fluorophenyl)methyl]-N-methyl-1-oxothian-4-amine involves a multi-step process that includes the reaction of 2-chloro-5-fluorobenzyl chloride with methylamine, followed by the reaction of the resulting intermediate with thioacetamide. The final product is obtained through purification and isolation steps.
Scientific Research Applications
N-[(2-chloro-5-fluorophenyl)methyl]-N-methyl-1-oxothian-4-amine has been found to be a potent inhibitor of the vesicular monoamine transporter 2 (VMAT2), which is responsible for the transport of monoamine neurotransmitters such as dopamine, serotonin, and norepinephrine into synaptic vesicles. This inhibition leads to the depletion of monoamine neurotransmitters in the synaptic vesicles, which has been shown to have various effects on neuronal function.
properties
IUPAC Name |
N-[(2-chloro-5-fluorophenyl)methyl]-N-methyl-1-oxothian-4-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17ClFNOS/c1-16(12-4-6-18(17)7-5-12)9-10-8-11(15)2-3-13(10)14/h2-3,8,12H,4-7,9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PFCLZQNTVFLOFM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=C(C=CC(=C1)F)Cl)C2CCS(=O)CC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17ClFNOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.80 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.